Cas no 905281-60-9 (4-(1-Methyl-1H-pyrazol-5-yl)pyridine)

• Product Name: 4-(1-Methyl-1H-pyrazol-5-yl)pyridine
• CAS No: 905281-60-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD20275476
• CID: 1089350
• Update Time: 2025-05-19

4-(1-Methyl-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-1H-pyrazol-5-yl)pyridine
• 4-(2-methylpyrazol-3-yl)pyridine
• IDSXNIZCHUGIBD-UHFFFAOYSA-N
• 4-(1-methyl-1H-pyrazole-5-yl)pyridine
• AK139614
• 4-(1-Methyl-1H-pyrazol-5-yl)pyridine (ACI)

• MDL： MFCD20275476
• Inchi： 1S/C9H9N3/c1-12-9(4-7-11-12)8-2-5-10-6-3-8/h2-7H,1H3
• InChI Key： IDSXNIZCHUGIBD-UHFFFAOYSA-N
• SMILES： N1C=CC(C2N(C)N=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 30.7

4-(1-Methyl-1H-pyrazol-5-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(1-Methyl-1H-pyrazol-5-yl)pyridine

4-(1-Methyl-1H-pyrazol-5-yl)pyridine: A Comprehensive Overview

The compound 4-(1-Methyl-1H-pyrazol-5-yl)pyridine, identified by the CAS number 905281-60-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This molecule combines the structural features of a pyridine ring and a pyrazole moiety, making it a versatile building block in organic synthesis. The pyridine ring, known for its aromaticity and electron-withdrawing properties, plays a crucial role in determining the chemical reactivity and stability of the compound. Similarly, the pyrazole group contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, which are essential in drug design and materials science.

Recent advancements in synthetic chemistry have led to novel methods for the preparation of 4-(1-Methyl-1H-pyrazol-5-yl)pyridine. One such approach involves the coupling reaction between pyridine derivatives and pyrazole precursors under mild conditions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. Such innovations underscore the importance of this compound in modern chemical research.

The structural versatility of 4-(1-Methyl-1H-pyrazol-5-yl)pyridine has made it a valuable component in drug discovery programs. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy. The compound's unique electronic properties allow it to bind effectively to these enzymes, thereby modulating their activity. Furthermore, its role as a scaffold in designing small-molecule inhibitors has been highlighted in several pharmacological studies.

In addition to its pharmaceutical applications, 4-(1-Methyl-1H-pyrazol-5-yl)pyridine has found utility in materials science. Its incorporation into polymer frameworks has been shown to enhance the thermal stability and mechanical properties of these materials. Recent research has focused on its use as a building block for constructing advanced materials such as conductive polymers and stimuli-responsive gels. These applications leverage the compound's ability to participate in both covalent and non-covalent interactions, making it an ideal candidate for creating functional materials.

The environmental impact of synthesizing 4-(1-Methyl-1H-pyrazol-5-yl)pyridine has also been a topic of interest among chemists. Green chemistry approaches, such as using biodegradable solvents and minimizing waste generation, have been implemented to reduce the ecological footprint of its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, 4-(1-Methyl-1H-pyrazol-5-yl)pyridine (CAS No: 905281-60-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.